Cas no 70416-40-9 (Ethyl 2-bromo-5-formylnicotinate)

• Product Name: Ethyl 2-bromo-5-formylnicotinate
• CAS No: 70416-40-9
• MF: C₉H₈BrNO₃
• MW: 258.06872177124
• CID: 2108789
• Update Time: 2023-08-03

Ethyl 2-bromo-5-formylnicotinate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-bromo-5-formylnicotinate
• SELURJXPHGVLMI-UHFFFAOYSA-N
• 2-Bromo-5-formyl-nicotinic acid ethyl ester
• Ethyl 2-bromo-5-formylnicotinate

• Inchi： 1S/C9H8BrNO3/c1-2-14-9(13)7-3-6(5-12)4-11-8(7)10/h3-5H,2H2,1H3
• InChI Key： SELURJXPHGVLMI-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OCC)=CC(C=O)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 222
• Topological Polar Surface Area: 56.3